Cas no 114489-80-4 (9,10-Secocholesta-5,7,10(19)-triene-1,3,23,25-tetrol,26,26,26,27,27,27-hexafluoro-, (1a,3b,5Z,7E,23S)- (9CI))

• Product Name: 9,10-Secocholesta-5,7,10(19)-triene-1,3,23,25-tetrol,26,26,26,27,27,27-hexafluoro-, (1a,3b,5Z,7E,23S)- (9CI)
• CAS No: 114489-80-4
• MF: C₂₇H₃₈F₆O₄
• MW: 540.578649997711
• CID: 159616
• PubChem ID: 6439245
• Update Time: 2025-04-19

9,10-Secocholesta-5,7,10(19)-triene-1,3,23,25-tetrol,26,26,26,27,27,27-hexafluoro-, (1a,3b,5Z,7E,23S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,10-Secocholesta-5,7,10(19)-triene-1,3,23,25-tetrol,26,26,26,27,27,27-hexafluoro-, (1a,3b,5Z,7E,23S)- (9CI)
• (1R,5Z)-5-[(2E)-2-[(1R,7aR)-7a-methyl-1-[(2R)-7,7,7-trifluoro-4,6-dihydroxy-6-(trifluoromethyl)heptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 26,26,26,27,27,27-hexafluoro-1,23,25-trihydroxyvitamin D3
• 9,10-Secocholesta-5,7,10(19)-triene-1,3,23,25-tetrol,26,26,26,27,27,27-hexafluoro-, (1a,3b,5Z,...
• (3R,5Z,7E,14xi)-26,26,26,27,27,27-hexafluoro-9,10-secocholesta-5,7,10-triene-1,3,23,25-tetrol
• 9,10-Secocholesta-5,7,10(19)-triene-1,3,23,25-tetrol, 26,26,26,27,27,27-hexafluoro-, (1-alpha,3-beta,5Z,7E,23S)-
• 9,10-Secocholesta-5,7,10(19)-triene-1,3,23,25-tetrol-26,26,26,27,27,27-hexafluoro-, (1alpha,3beta,5Z,7E,23S)-
• ST 232
• 26,26,26,27,27,27-hexafluoro-1alpha,23S,25-trihydroxyvitamin D3
• UNII-8U88AU88IK
• 114489-80-4
• 8U88AU88IK
• ST232 cpd
• ST-232
• SVMOCCGIPIDIDM-IWZDEJHGSA-N
• SCHEMBL19988244
• SM-10193

• Inchi： 1S/C27H38F6O4/c1-15(11-20(35)14-25(37,26(28,29)30)27(31,32)33)21-8-9-22-17(5-4-10-24(21,22)3)6-7-18-12-19(34)13-23(36)16(18)2/h6-7,15,19-23,34-37H,2,4-5,8-14H2,1,3H3/b17-6+,18-7-/t15-,19-,20?,21-,22?,23?,24-/m1/s1
• InChI Key： SVMOCCGIPIDIDM-IWZDEJHGSA-N
• SMILES： FC(C(C(F)(F)F)(CC(C[C@@H](C)[C@H]1CCC2/C(=C/C=C3\C(=C)C(C[C@@H](C\3)O)O)/CCC[C@]12C)O)O)(F)F

Computed Properties

• Exact Mass: 540.26742866g/mol
• Monoisotopic Mass: 540.26742866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 894
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 80.9Ų